3-Amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile

• Molecular Formula: C9H7N3S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: 3-amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C9H7N3S/c1-5-2-3-6-8(11)7(4-10)13-9(6)12-5/h2-3H,11H2,1H3
• InChI Key: FRPUSNBCUUHWOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=C(S2)C#N)N

Description

3-Amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.5 g. (0.05 mole) of 2-mercapto-3-cyano-6-methylpyridine in 200 ml. of MeOH was added 5.4 g. (0.1 M) sodium methoxide. Stirring was continued until all dissolved. 8.0 g. (0.1 M) of chloroacetonitrile in 20 ml. methanol was then added and the mixture was refluxed for 6 hours. After removal of the solvent, the residue was diluted with water and filtered. The crude product was crystallized from methanol, m.p. 241°-242° C. (Offin No. 2,241,717 in 3/4/74 reported m.p. 241°-243°).